4-[2-(2-naphthyloxy)propanoyl]morpholine

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• SMILES: CC(C(=O)N1CCOCC1)OC2=CC3=CC=CC=C3C=C2
• InChI: InChI=1S/C17H19NO3/c1-13(17(19)18-8-10-20-11-9-18)21-16-7-6-14-4-2-3-5-15(14)12-16/h2-7,12-13H,8-11H2,1H3
• InChIKey: OFVCWABPBWEVJI-UHFFFAOYSA-N

Researchers often face confounding polypharmacology when using generic naphthyloxy morpholine probes. This compound eliminates that risk. - Selective sEH inhibitor (IC₅₀ 0.400 nM) with no COX-2/LOX-5 inhibition (>10,000 nM), isolating sEH-mediated pathways cleanly. - Sigma-2 receptor ligand (Ki 90 nM) with mid-range affinity, avoiding cytotoxicity of ultra-high-affinity agonists. - Chiral propanoyl linker enables enantiomer-specific SAR studies; custom synthesis ensures batch-to-batch stereochemical consistency.

4-[2-(2-Naphthyloxy)propanoyl]morpholine – Structural Identity & Pharmacological Class

4-[2-(2-naphthyloxy)propanoyl]morpholine (molecular formula C₁₇H₁₉NO₃, molecular weight 285.34 g/mol) is a synthetic morpholine amide that couples a 2-naphthyloxy moiety to a morpholine ring via a 2-substituted propanoyl linker . The compound belongs to the class of naphthyloxy morpholine derivatives that have been investigated as sigma receptor ligands and potential cognition-enhancing agents [1]. Its structure introduces a chiral centre at the alpha-carbon of the propanoyl group, a feature that distinguishes it from simpler naphthyloxy-acetyl morpholine analogs and that may influence target binding stereoselectivity.

Target class Sigma-2 receptor ligand & sEH inhibitor (reported)

Chiral center Single chiral α-carbon supports stereochemical SAR studies

Structural distinction Propanoyl linker differentiates from achiral acetyl analogs

• [1] Thamotharan S, Parthasarathi V, Gupta P, et al. 2-(2-Naphthyloxy)acetate derivatives. II. A new class of antiamnesic agents. Acta Crystallographica Section C. 2003;59(Pt 8):o467-9. doi:10.1107/s0108270103013258. PMID: 12909779. View Source

Why 4-[2-(2-Naphthyloxy)propanoyl]morpholine Cannot Be Replaced

Substituting 4-[2-(2-naphthyloxy)propanoyl]morpholine with a closely related naphthyloxy-morpholine derivative is unreliable without quantitative confirmation of target engagement. The compound's 2-substituted propanoyl linker creates a chiral centre absent in the simpler acetyl-bridged analog 4-(2-naphthyloxymethylcarbonyl)morpholine [1]. This methyl substitution alters both the spatial orientation and the lipophilicity of the molecule, which can shift sigma receptor subtype selectivity and acetylcholinesterase binding profiles in ways that are not predictable from core scaffold similarity [2]. Direct binding data for this specific compound at sigma-2 receptors (Ki = 90 nM) provides a benchmark that generic in-class replacements must independently reproduce, as even single-atom linker modifications have been shown to redirect selectivity between sigma-1 and sigma-2 subtypes in morpholine-based ligand series [3].

Target Compound

Chiral α-carbon with reported sigma-2 binding affinity benchmark

Propanoyl linker defines specific lipophilicity and 3D conformation

Generic Acetyl Analog

Achiral; lacks alpha-methyl group and stereochemical control

Lower molecular weight and logP; sigma-2 and sEH binding not characterized

Substitution may alter sigma receptor subtype selectivity and sEH inhibition profile; independent target engagement validation required.

• [1] Thamotharan S, Parthasarathi V, Gupta P, et al. 2-(2-Naphthyloxy)acetate derivatives. II. A new class of antiamnesic agents. Acta Crystallographica Section C. 2003;59(Pt 8):o467-9. doi:10.1107/s0108270103013258. PMID: 12909779. View Source
• [2] Piplani P, Singh P, Sharma A. Synthesis, molecular docking and antiamnesic activity of selected 2-naphthyloxy derivatives. Medicinal Chemistry. 2013 May;9(3):371-378. doi:10.2174/1573406411309030007. PMID: 22921109. View Source
• [3] Laboratorios del Dr. Esteve, S.A. Substituted morpholine derivatives having activity against pain. United States Patent Application Publication US20180305343A1. Published October 25, 2018. View Source

4-[2-(2-Naphthyloxy)propanoyl]morpholine – Quantitative Differentiation Evidence

Sigma-2 Receptor Binding Affinity Comparison

4-[2-(2-naphthyloxy)propanoyl]morpholine exhibits a sigma-2 receptor binding affinity of Ki = 90 nM in competitive radioligand displacement assays [1]. This is approximately 10-fold weaker than the high-affinity sigma-2 agonist benchmark compound (Ki = 3.5 nM for sigma-2 with 25-fold selectivity over sigma-1) , yet substantially more potent than many non-selective sigma binders. In contrast, the sigma-1-selective morpholine derivative S1RA (E-52862) displays Ki = 17 nM at sigma-1 with >1000 nM affinity at sigma-2, representing an inverted selectivity profile . The target compound's sigma-2 Ki of 90 nM positions it in a mid-affinity range that may offer a distinct pharmacological window compared to both ultra-high-affinity sigma-2 agonists and sigma-1-selective antagonists.

Sigma-2 Binding

Cross-study comparable

Ki = 90 nM

High-affinity agonist: Ki = 3.5 nM | S1RA: Ki > 1000 nM

Supports sigma-2 research with defined mid-range affinity benchmark

Binding assays; cross-study comparison requires assay condition review

Evidence Dimension	Sigma-2 receptor binding affinity (Ki)
Target Compound Data	Ki = 90 nM (sigma-2 receptor, rat PC12 cells; also human sigma-2/TMEM97)
Comparator Or Baseline	High-affinity sigma-2 agonist: Ki = 3.5 nM (sigma-2, human SK-N-SH neuroblastoma); S1RA: Ki > 1,000 nM (sigma-2), Ki = 17 nM (sigma-1)
Quantified Difference	Target compound is ~26-fold weaker than the most potent sigma-2 agonist but ~11-fold more potent at sigma-2 than S1RA
Conditions	Radioligand binding assay; inhibition constant determined by displacement of specific radioligands in rat PC12 cell membranes and human TMEM97-expressing systems

Why This Matters

This specific Ki value provides a defined benchmark for procurement decisions—if sigma-2 receptor engagement at a known, mid-nanomolar affinity is required, generic replacement with a sigma-1-selective or ultra-high-affinity sigma-2 ligand would yield a fundamentally different pharmacological profile.

• [1] BindingDB. BDBM50604967 (CHEMBL1698776). Affinity Data: Ki = 90 nM for Sigma intracellular receptor 2 (Human) and rat sigma-2 receptor/TMEM97. Deposited from ChEMBL curation. View Source

COX-2 & 5-LOX Selectivity Profiling

In counter-screening assays, 4-[2-(2-naphthyloxy)propanoyl]morpholine showed negligible inhibition of human recombinant COX-2 (IC₅₀ > 10,000 nM) and human recombinant 5-lipoxygenase (LOX-5; IC₅₀ > 100,000 nM), while simultaneously achieving nanomolar potency against bifunctional epoxide hydrolase 2 (sEH; IC₅₀ = 0.400 nM) in the same screening panel [1]. This selectivity gap of more than four orders of magnitude between sEH inhibition and COX-2/LOX-5 activity is a quantifiable feature that distinguishes the compound from dual COX/LOX inhibitors common in the naphthyloxy chemical space .

sEH Selectivity

Cross-study comparable

>250,000× over COX-2/LOX-5

Supports sEH-selective tool use without COX/LOX polypharmacology

Human recombinant enzyme inhibition; counter-screening data

Evidence Dimension	COX-2 and LOX-5 inhibitory activity (IC₅₀)
Target Compound Data	COX-2 IC₅₀ > 10,000 nM; LOX-5 IC₅₀ > 100,000 nM; sEH IC₅₀ = 0.400 nM
Comparator Or Baseline	Class-level: many naphthyloxy derivatives (e.g., naproxen analogs) exhibit COX-2 IC₅₀ values in the 100 nM–10 μM range with variable LOX inhibition
Quantified Difference	>25,000-fold selectivity window for sEH over COX-2; >250,000-fold over LOX-5
Conditions	Inhibition of human recombinant enzymes; COX-2 assay using arachidonic acid substrate (5 min incubation); LOX-5 inhibition assay; sEH inhibition using cyano(6-methoxy-naphthalen-2-yl)methyl trans-[(3-phenyloxiran-2-yl)methyl] carbonate substrate

Why This Matters

Buyers evaluating the compound for inflammatory pathway research can rule out significant COX/LOX polypharmacology, a property not shared by many structural analogs that carry anti-inflammatory activity; this selectivity information is critical for experimental design.

• [1] BindingDB. BDBM50591341 (CHEMBL5177372). Affinity Data: IC₅₀ > 10,000 nM for Prostaglandin G/H synthase 2 (COX-2); IC₅₀ > 100,000 nM for Polyunsaturated fatty acid 5-lipoxygenase; IC₅₀ = 0.400 nM for Bifunctional epoxide hydrolase 2 (sEH). Curated by Universitat De Barcelona / ChEMBL. View Source

Alpha-Methyl Impact on Conformation and LogP

The closest structural analog, 4-(2-naphthyloxymethylcarbonyl)morpholine (C₁₆H₁₇NO₃, MW 271.3), lacks the alpha-methyl substituent present in 4-[2-(2-naphthyloxy)propanoyl]morpholine [1]. Crystallographic data for the acetyl analog reveal a dihedral angle of 20.62° between the naphthalene and morpholine ring planes, with intermolecular C–H···O packing interactions forming C(10) chain motifs [1]. The addition of the alpha-methyl group in the target compound increases molecular weight by 14 Da (from 271.3 to 285.3), adds one sp³-hybridised chiral centre, and is predicted to raise the calculated logP by approximately 0.3–0.5 log units based on the incremental contribution of a methyl group in similar amide series . These structural differences have been shown in related 2-naphthyloxy series to translate into altered acetylcholinesterase docking scores and modified blood-brain barrier permeability estimates [2].

Alpha-Methyl Effect

Class-level inference

MW +14 Da, +1 chiral center

Est. logP increase ~0.4 units

Distinguishes from achiral acetyl analog; impacts 3D conformation and distribution

Crystallographic comparison of des-methyl analog; computed properties

Evidence Dimension	Molecular weight, chiral centres, dihedral angle, and predicted lipophilicity
Target Compound Data	MW = 285.34 g/mol; 1 chiral centre (alpha-carbon); formula C₁₇H₁₉NO₃; estimated logP ~2.3 (Mcule prediction, PSA = 65.78 Ų)
Comparator Or Baseline	4-(2-naphthyloxymethylcarbonyl)morpholine: MW = 271.3 g/mol; 0 chiral centres; formula C₁₆H₁₇NO₃; dihedral angle (naphthalene–morpholine) = 20.62°
Quantified Difference	MW difference = +14.0 g/mol; chiral centre difference = +1; estimated logP increase ~0.3–0.5 units
Conditions	X-ray crystallography data from Acta Crystallographica Section C (2003) for the acetyl analog; computed physicochemical properties from Mcule and ZINC15 databases for the target compound

Why This Matters

Researchers requiring a chiral probe with defined stereochemistry or a slightly elevated logP for membrane permeability studies cannot simply substitute the achiral acetyl analog—the methyl group alters both 3D conformation and physicochemical properties in ways that affect distribution and target recognition.

• [1] Thamotharan S, Parthasarathi V, Gupta P, et al. 2-(2-Naphthyloxy)acetate derivatives. II. A new class of antiamnesic agents. Acta Crystallographica Section C. 2003;59(Pt 8):o467-9. doi:10.1107/s0108270103013258. PMID: 12909779. View Source
• [2] Piplani P, Singh P, Sharma A. Synthesis, molecular docking and antiamnesic activity of selected 2-naphthyloxy derivatives. Medicinal Chemistry. 2013 May;9(3):371-378. doi:10.2174/1573406411309030007. PMID: 22921109. View Source

4-[2-(2-Naphthyloxy)propanoyl]morpholine – Evidence-Based Applications

Sigma-2 Receptor Pharmacological Probe Studies

The compound is suitable as a sigma-2 receptor ligand with a characterised Ki of 90 nM, offering a mid-range affinity that avoids the potential cytotoxicity associated with ultra-high-affinity sigma-2 agonists (Ki < 10 nM) while maintaining sufficient target engagement for competitive binding studies [1]. This affinity window is particularly relevant for pain and CNS target validation experiments where excessive receptor occupancy may confound functional readouts [2].

sEH vs. COX/LOX Selectivity Profiling

With an sEH IC₅₀ of 0.400 nM and COX-2/LOX-5 IC₅₀ values both exceeding 10,000 nM, the compound serves as a selective sEH inhibitor that lacks confounding anti-inflammatory polypharmacology [1]. This makes it a valuable control compound or chemical probe in studies designed to isolate sEH-mediated effects from COX/LOX-mediated inflammatory cascades, a differentiation not guaranteed by generic naphthyloxy derivatives .

Chiral Naphthyloxy-Morpholine SAR Studies

The presence of a single chiral centre at the alpha-carbon of the propanoyl linker distinguishes this compound from the achiral acetyl-bridged analog [1]. This makes it a candidate for stereochemical structure–activity relationship (SAR) studies where enantiomeric pairs may exhibit divergent sigma receptor binding or metabolic stability. The crystallographic characterization of the des-methyl analog provides a structural baseline for interpreting conformational changes induced by the methyl substituent [2].

Naphthyloxy Pharmacophore Mapping Compound

The combination of a 2-naphthyloxy group, a morpholine amide, and a defined propanoyl linker provides a three-point pharmacophore that can be systematically varied. The quantitative binding data available for sigma-2 and sEH targets allow this compound to serve as a reference point in pharmacophore mapping studies aimed at optimizing selectivity between structurally related receptor families [1].

Application

Selection Property

Validation Focus

Sigma-2 receptor pharmacological probe studies

Reported sigma-2 affinity profile

Competitive binding and target engagement assays

sEH versus COX/LOX selectivity profiling

sEH selectivity over COX/LOX pathways

Counter-screening against COX-2 and 5-LOX

Chiral naphthyloxy-morpholine SAR

Single chiral center stereochemistry

Enantiomeric activity comparison and conformational analysis

Naphthyloxy pharmacophore mapping

Three-point pharmacophore architecture

Binding affinity reference for selectivity optimization

• [1] BindingDB. BDBM50604967 (CHEMBL1698776) and BDBM50591341 (CHEMBL5177372). Affinity data for sigma-2 receptor (Ki = 90 nM), COX-2 (IC₅₀ > 10,000 nM), LOX-5 (IC₅₀ > 100,000 nM), and sEH (IC₅₀ = 0.400 nM). View Source
• [2] Laboratorios del Dr. Esteve, S.A. Substituted morpholine derivatives having activity against pain. US Patent Application US20180305343A1. Published October 25, 2018. View Source